Cas no 27472-41-9 (1-Propanone,2-hydroxy-1-(1H-pyrrol-2-yl)-)

• Product Name: 1-Propanone,2-hydroxy-1-(1H-pyrrol-2-yl)-
• CAS No: 27472-41-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 251211
• PubChem ID: 45085572
• Update Time: 2025-04-19

1-Propanone,2-hydroxy-1-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-hydroxy-1-(1H-pyrrol-2-yl)-
• 1-(2-Pyrryl)propan-2-ol-1-one
• 1-Propanone,2-hydroxy-1-pyrrol-2-yl- (8CI)
• 27472-41-9
• 2-Hydroxy-1-(1H-pyrrol-2-yl)propan-1-one

• Inchi： 1S/C7H9NO2/c1-5(9)7(10)6-3-2-4-8-6/h2-5,8-9H,1H3
• InChI Key： YFHPHDASXPLWDI-UHFFFAOYSA-N
• SMILES： OC(C)C(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• PSA: 53.09